Cas no 1361795-81-4 (Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1361795-81-4
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4912110
• Update Time: 2025-06-08

Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)7-4-3-6(5-14)8(15-7)18-10(11,12)13/h3-4H,2H2,1H3
• InChI Key： GVBBBKNIXMRRMA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(C(=O)OCC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate

Recent Advances in the Application of Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1361795-81-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1361795-81-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by the presence of a cyano group, trifluoromethoxy substituent, and ester functionality, has garnered significant attention for its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate as a core structure to develop potent and selective inhibitors with improved pharmacokinetic properties. The trifluoromethoxy group was found to significantly enhance binding affinity to the target protein while maintaining metabolic stability, addressing a key challenge in kinase inhibitor development.

In the field of antiviral research, a recent publication in ACS Infectious Diseases (2024) reported the compound's application in the synthesis of broad-spectrum antiviral agents. The research team modified the pyridine core structure to create analogs active against several RNA viruses, including SARS-CoV-2 variants. The presence of the cyano group at the 3-position was crucial for maintaining antiviral activity while reducing cytotoxicity, highlighting the compound's potential in pandemic preparedness drug development.

From a synthetic chemistry perspective, advances in the derivatization of Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate have been reported in several recent publications. A 2024 Organic Letters paper described an efficient palladium-catalyzed cross-coupling protocol that enables selective functionalization at the 4-position of the pyridine ring, significantly expanding the structural diversity accessible from this scaffold. This methodological breakthrough has important implications for medicinal chemistry applications where rapid generation of structural analogs is required.

The compound's physicochemical properties have also been the subject of recent investigation. Computational studies published in the Journal of Chemical Information and Modeling (2023) analyzed the conformational preferences and electronic properties of Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate, providing valuable insights for rational drug design. The trifluoromethoxy group was found to exhibit unique electronic effects that influence both the compound's reactivity and its interactions with biological targets.

Looking forward, the versatility of Ethyl 3-cyano-2-(trifluoromethoxy)pyridine-6-carboxylate suggests it will continue to play an important role in pharmaceutical research. Current clinical trials include several drug candidates derived from this scaffold, particularly in oncology and infectious disease applications. The compound's balanced lipophilicity and metabolic stability profile make it particularly attractive for CNS drug development, an area that is expected to see increased research activity in the coming years.